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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)-4,5-dihydrooxazole

Cat. No.: B054324

Audience: Researchers, scientists, and drug development professionals.

Introduction: Pyridyl-oxazoline (PyOx) ligands are a versatile class of C1-symmetric, bidentate
ligands extensively used in asymmetric catalysis and the development of metal-based
therapeutics.[1][2] Their unique electronic and steric properties, arising from the combination of
a Tt-accepting pyridine ring and a o-donating oxazoline moiety, allow for fine-tuning of the metal
center's reactivity and selectivity.[1] The synthesis of well-defined pyridyl-oxazoline metal
complexes is crucial for their application, and rigorous characterization is mandatory to
establish structure-activity relationships. These notes provide an overview of common
characterization techniques and detailed protocols for their implementation.

Logical Workflow for Characterization

The characterization of a newly synthesized pyridyl-oxazoline metal complex typically follows a
logical progression from initial confirmation of identity to detailed structural and electronic
analysis. The workflow ensures that the compound's composition, purity, connectivity, and
three-dimensional structure are unambiguously determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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